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Compound Focus: 2-Chloropentan-3-one

CAS No.: 17042-21-6

Cat. No.: S784957

Get Quote

Stability & Storage Overview

2-Chloropentan-3-one is an α-chloro ketone that requires specific handling to maintain stability. The

quantitative data on its properties are summarized in the table below.

Property Value / Description Source

CAS Number 17042-21-6 [1]

Molecular Formula C₅H₉ClO [1]

Molecular Weight 120.577 g/mol [1]

Purity 95% to 98% min (from suppliers) [2]

Key Storage Requirement Must be stored in a refrigerator [3]

Main Impurity 2,4-Dichloropentan-3-one (approx. 5%) [3]

Frequently Asked Questions (FAQs)

Q1: What is the most critical rule for storing 2-Chloropentan-3-one?
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A1: The compound must be stored in a refrigerator [3]. While the exact reason is not specified

in the literature, this practice is standard for stabilizing reactive intermediates and slowing
potential decomposition.

Q2: Can trace impurities interfere with its use in synthesis?

A2: In at least one key application, trace amounts of the common impurity 2,4-dichloropentan-
3-one do not interfere with the subsequent reaction, specifically a [4+3] cycloaddition [3].

However, the impact of impurities should be evaluated for each specific synthetic protocol.

Q3: What is a major synthetic application of 2-Chloropentan-3-one?

A3: It serves as a key precursor for generating oxyallyl cations, which are used in [4+3]
cycloaddition reactions to construct seven-membered rings and complex bicyclic structures
like 8-oxabicyclo[3.2.1]oct-6-en-3-one, which are valuable in natural product synthesis [3].

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action

Formation of
polychlorinated
byproducts

Common side reaction during
synthesis; excess chlorinating

agent or prolonged reaction
time.

Optimize reaction conditions: control the
amount of chlorinating agent (e.g., SO₂Cl₂)

and reaction time [4] [3].

Low yield or failed
cycloaddition

Instability of the α-chloro
ketone; suboptimal reaction

conditions for the cycloaddition.

Ensure proper refrigerated storage. Use
freshly distilled material. Re-optimize

cycloaddition conditions (e.g., solvent,
base, equivalents) [3].

Synthesis Protocol

The following workflow outlines a standard procedure for synthesizing 2-Chloropentan-3-one, adapted

from Organic Syntheses [3].
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Start Synthesis

Charge 500mL flask with:
• 85mL (0.80 mol) Pentan-3-one
• 200mL Carbon Tetrachloride

Heat mixture to 45°C
in an oil bath

Add 71mL (0.88 mol)
Sulfuryl Chloride

Dropwise over 2 hours

Stir for 3 hours
at 45°C

Remove solvent by
distillation at 85°C

Purify residue by
distillation under
reduced pressure

Collect Product:
2-Chloropentan-3-one

(80% yield)
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Key Details:

Reaction Vessel: 500-mL, two-necked, round-bottomed flask with a reflux condenser and addition
funnel.

Temperature: Maintained at 45°C during reaction.
Work-up: The carbon tetrachloride solvent is first removed by atmospheric pressure distillation. The

crude product is then purified by distillation under reduced pressure, collecting the fraction boiling
at 80-102°C (62 mmHg).
Yield: Approximately 80% [3].

Practical Notes

Handling Precautions: Although specific hazard codes are not provided in the search results, the
synthesis protocol uses carbon tetrachloride (a known hazardous substance) and sulfuryl chloride,

indicating that this reaction should be conducted in a well-ventilated fume hood with appropriate
personal protective equipment (PPE) [3].

Characterization: The procedure references an NMR analysis described by Wyman and Kaufman
for verifying the identity and purity of the final product [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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